Cotinine N-(4-Deoxy-4,5-didehydro)-beta-D-glucuronide
Overview
Description
Cotinine N-(4-Deoxy-4,5-didehydro)-beta-D-glucuronide is a remarkable biomedicine employed for investigating nicotine metabolism’s impact on human health . It serves as a valuable tool to unravel the intricate intricacies of nicotine pharmacokinetics and elimination, shedding light on its potential involvement in multifarious ailments like tobacco-related disorders and drug addiction .
Molecular Structure Analysis
The molecular formula of Cotinine N-(4-Deoxy-4,5-didehydro)-beta-D-glucuronide is C16H18N2O6 . It contains total 44 bond(s); 26 non-H bond(s), 9 multiple bond(s), 3 rotatable bond(s), 3 double bond(s), 6 aromatic bond(s), 1 five-membered ring(s), 2 six-membered ring(s), 1 tertiary amide(s) (aliphatic), 1 positively charged N, 2 hydroxyl group(s), 2 secondary alcohol(s), 1 ether(s) .Scientific Research Applications
Nicotine Metabolism Research
Cotinine N-(4-Deoxy-4,5-didehydro)-beta-D-glucuronide is a remarkable biomedicine employed for investigating nicotine metabolism’s impact on human health . It serves as a valuable tool to unravel the intricate intricacies of nicotine pharmacokinetics and elimination .
Tobacco-Related Disorders
This compound sheds light on its potential involvement in multifarious ailments like tobacco-related disorders . By studying the metabolism of nicotine, researchers can gain insights into how tobacco use can lead to various health issues.
Drug Addiction Studies
Cotinine N-(4-Deoxy-4,5-didehydro)-beta-D-glucuronide can also be used in research related to drug addiction . As a major metabolite of nicotine , it can provide valuable information about the addictive properties of nicotine and potentially other substances.
Pharmacokinetics
The study of this compound can help researchers understand the pharmacokinetics of nicotine, including how it is absorbed, distributed, metabolized, and excreted in the body .
Mechanism of Action
Target of Action
Cotinine N-(4-Deoxy-4,5-didehydro)-beta-D-glucuronide is a remarkable biomedicine employed for investigating nicotine metabolism’s impact on human health . It serves as a valuable tool to unravel the intricate intricacies of nicotine pharmacokinetics and elimination .
Mode of Action
It is known to be involved in the metabolism of nicotine, a major component of tobacco .
Biochemical Pathways
The compound is involved in the nicotine metabolism pathway. It is a metabolite of nicotine, which is a potent parasympathomimetic alkaloid found in the nightshade family of plants and a stimulant drug. It is believed to play a role in shedding light on its potential involvement in multifarious ailments like tobacco-related disorders and drug addiction .
Pharmacokinetics
It is known that cotinine, the parent compound, has a longer half-life than nicotine and can be detected in urine, blood, and saliva for a longer period after exposure to tobacco smoke .
Result of Action
It is known to be a valuable tool for investigating the impact of nicotine metabolism on human health .
properties
IUPAC Name |
(2S,3R,4R)-3,4-dihydroxy-2-[3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]-3,4-dihydro-2H-pyran-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O6/c1-17-10(4-5-13(17)20)9-3-2-6-18(8-9)15-14(21)11(19)7-12(24-15)16(22)23/h2-3,6-8,10-11,14-15,19,21H,4-5H2,1H3/t10-,11+,14+,15-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXCAURCQPPWRAO-DRABBMOASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(CCC1=O)C2=C[N+](=CC=C2)C3C(C(C=C(O3)C(=O)[O-])O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1[C@@H](CCC1=O)C2=C[N+](=CC=C2)[C@@H]3[C@@H]([C@@H](C=C(O3)C(=O)[O-])O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cotinine N-(4-Deoxy-4,5-didehydro)-beta-D-glucuronide | |
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